4-(Benzyloxy)-2-chloro-6-methylpyrimidine
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Overview
Description
4-(Benzyloxy)-2-chloro-6-methylpyrimidine is a useful research compound. Its molecular formula is C12H11ClN2O and its molecular weight is 234.68. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Crystallography
Research conducted by Odell et al. (2007) focused on the crystal and molecular structures of benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine and its isomeric compounds. These studies revealed significant hydrogen-bonding interactions leading to layered structures in each of the crystal formations, emphasizing the compound's importance in crystallography and molecular structure analysis Odell, L., McCluskey, A., Failes, T., & Tiekink, E. (2007). Journal of Chemical Crystallography, 37, 817-824.
Synthesis and Process Research
Guo Lei-ming (2012) explored the synthesis of 4,6-dichloro-2-methylpyrimidine, a closely related compound, demonstrating its role as a critical intermediate in producing synthetic anticancer drugs like dasatinib. This work underscores the broader category to which 4-(Benzyloxy)-2-chloro-6-methylpyrimidine belongs, highlighting its potential utility in synthesizing medically relevant compounds Guo Lei-ming (2012). Anhui Chemical Industry.
Antimicrobial Activity
Studies on sulphonamides (Kartik et al., 2014) involving the preparation and antimicrobial activity of 2-arylsulphonamido-4-choloro/hydroxy-6-methylpyrimidines provided insights into the antimicrobial properties of related compounds. Such research indicates the potential of this compound derivatives to serve as active agents against various microbial infections Kartik, L., Vadodaria, M.S.V., Dave, U.S., & Parekh, Hansa (2014). Organic Chemistry: An Indian Journal, 10.
Antitubercular Activity
The research on ultrasound-assisted synthesis by Nimbalkar et al. (2018) introduced novel derivatives with promising in vitro anti-tubercular activity. This exploration into novel benzamide derivatives, based on a key compound structurally similar to this compound, showcases the compound's potential in developing new anti-tubercular treatments Nimbalkar, U.D., Seijas, J., Borkute, R., Damale, M.G., Sangshetti, J., Sarkar, D., & Nikalje, A.P. (2018). Molecules : A Journal of Synthetic Chemistry and Natural Product Chemistry, 23.
Mechanism of Action
Target of Action
Related compounds such as monobenzone and N-[4-(benzyloxy)phenyl]glycinamide have been reported to interact with enzymes like tyrosinase and glucagon-like peptide-1 receptor (GLP-1R) . These targets play crucial roles in melanin synthesis and glucose-dependent insulin secretion, respectively .
Mode of Action
It’s worth noting that benzyloxy compounds often exhibit their effects through interactions with their targets that lead to changes in cellular processes . For instance, Monobenzone is proposed to increase the excretion of melanin from melanocytes .
Biochemical Pathways
For example, Monobenzone affects the melanin synthesis pathway .
Result of Action
Related compounds like monobenzone have been reported to cause depigmentation by increasing the excretion of melanin from melanocytes .
Properties
IUPAC Name |
2-chloro-4-methyl-6-phenylmethoxypyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2O/c1-9-7-11(15-12(13)14-9)16-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSRUAVFRZLOKLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)Cl)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1247199-34-3 |
Source
|
Record name | 4-(benzyloxy)-2-chloro-6-methylpyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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